Cas no 1445-23-4 (Phenol,2-(1,1-dimethylethyl)-4,5-dimethyl-)

• Product Name: Phenol,2-(1,1-dimethylethyl)-4,5-dimethyl-
• CAS No: 1445-23-4
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 184796
• PubChem ID: 74048
• Update Time: 2025-04-19

Phenol,2-(1,1-dimethylethyl)-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-(1,1-dimethylethyl)-4,5-dimethyl-
• 2-tert-butyl-4,5-dimethylphenol
• 2-TERT-BUTYL-4,5-XYLENOL
• 2-(1,1-dimethylethyl)-4,5-dimethyl-phenol
• 2-tert-Butyl-4,5-dimethyl-phenol
• 3,4-Dimethyl-6-tert-Butylphenol
• 3,4-Xylenol,6-tert-butyl
• 5-Hydroxy-1.2-dimethyl-4-tert.-butyl-benzol
• 6-tert-Butyl-3,4-xylenol
• EINECS 215-891-3
• 2-(1,1-Dimethylethyl)-4,5-dimethylphenol
• 46RP8EDN7J
• SCHEMBL395984
• AKOS025296264
• 3-06-00-02019 (Beilstein Handbook Reference)
• FT-0699743
• 3,4-Xylenol, 6-tert-butyl-
• Phenol, 2-(1,1-dimethylethyl)-4,5-dimethyl-
• 3,4-dimethyl-6-t-butylphenol
• BRN 2327366
• 1445-23-4
• NS00020385
• DTXSID00162733

• Inchi： 1S/C12H18O/c1-8-6-10(12(3,4)5)11(13)7-9(8)2/h6-7,13H,1-5H3
• InChI Key： GDGFDAKCWRGGHW-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C)C=C1C(C)(C)C

Computed Properties

• Exact Mass: 178.13600
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.952±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 46-47 ºC
• Boiling Point: 258.5 ºC
• Flash Point: 115.7±8.4 ºC,
• Refractive Index: 1.5222
• Solubility: Very slightly soluble (0.18 g/l) (25 º C),
• PSA: 20.23000
• LogP: 3.30650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes